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Introduction

Silanediol salicylate is a compound utilized in the cosmetic and dermatological fields,
recognized for its anti-inflammatory, skin-conditioning, and potential anti-aging properties.[1][2]
[3] Itis an organic derivative of silicon, specifically an ester of salicylic acid and a silanediol.[4]
[5] This guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and known biological activities of silanediol salicylate, intended for a scientific
audience.

Chemical Structure and Identification

Silanediol salicylate is structurally defined by a salicylate moiety ester-linked to a
dimethylsilanediol group.[4] The salicylate portion contributes to the anti-inflammatory effects,
while the silanediol component is associated with skin regenerative properties.[3]

Table 1: Chemical Identification of Silanediol Salicylate
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Identifier Value

IUPAC Name [hydroxy(dimethyl)silyl] 2-hydroxybenzoate
CAS Number 187939-06-6

Molecular Formula CoH1204Si

Molecular Weight 212.27 g/mol

Synonyms D.S.B. C, UNII-C054DF30K0

Physicochemical Properties

Silanediol salicylate is typically supplied as a clear, colorless to slightly pink or yellowish
viscous liquid.[2][3] It is characterized by its solubility in water.[2] While detailed experimental
data for properties such as melting point, boiling point, and pKa are not readily available in the
public domain, some of its key physicochemical characteristics are summarized below.

Table 2: Physicochemical Properties of Silanediol Salicylate

Property Value
Clear, colorless to slightly pink/yellowish viscous
Appearance o
liquid[2][3]
Solubility Water-soluble[2]
pH (in solution) 4.5 - 6.5[2]
Flash Point > 100°CJ[6]
Density Approximately 1 g/cm3[6]

Synthesis and Characterization
Synthesis

The industrial synthesis of silanediol salicylate generally involves the reaction of a salicylate
precursor with a silanediol or its derivative.[3] This process is followed by a purification step to
remove impurities and by-products.[3] While specific, detailed protocols for the synthesis of
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silanediol salicylate are proprietary, a general conceptual workflow is presented below. The
synthesis of related silyl esters often involves the reaction of a silyl halide or alkoxide with the
carboxylic acid or alcohol in the presence of a base or catalyst.

General Synthesis Workflow for Silanediol Salicylate

Reaction Stage

Purification & Characterization

Purification Characterization
(e.g., Distillation, Chromatography) (NMR, IR, MS)

Salicylate Precursor Pure Silanediol Salicylate

Esterification Reaction
(Catalyst, Controlled Temperature & pH)

Click to download full resolution via product page

Caption: General workflow for the synthesis of silanediol salicylate.

Characterization

The characterization of silanediol salicylate would typically involve standard analytical
techniques to confirm its structure and purity.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be used to
elucidate the arrangement of protons and carbon atoms, respectively. The spectra would be
expected to show signals corresponding to the aromatic protons of the salicylate ring, the
methyl groups attached to the silicon atom, and the hydroxyl protons.

o Infrared (IR) Spectroscopy: IR spectroscopy would identify the characteristic functional
groups. Key absorptions would be expected for the O-H (hydroxyl), C=0 (ester), and Si-O
bonds.
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e Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular
weight and fragmentation pattern, confirming the molecular formula.

While specific spectra for silanediol salicylate are not publicly available, studies on similar
salicylate esters provide reference data for the expected spectral features.[7]

Biological Activity and Mechanism of Action

Silanediol salicylate is reported to possess several biological activities beneficial for skin
health, including anti-inflammatory, antioxidant, and regenerative effects.[2][5]

Anti-inflammatory and Soothing Effects

The salicylate moiety is a well-known non-steroidal anti-inflammatory drug (NSAID) that can
inhibit the activity of cyclooxygenase (COX) enzymes, which are key in the synthesis of
prostaglandins, mediators of inflammation. The anti-inflammatory properties of salicylates are
also linked to the inhibition of the NF-kB (nuclear factor kappa-light-chain-enhancer of activated
B cells) signaling pathway. By inhibiting NF-kB, salicylates can reduce the expression of pro-
inflammatory cytokines.

Skin Regeneration and Anti-Aging Properties

The silanediol component is believed to contribute to the regenerative properties of the
molecule. Organic silicon compounds are known to play a role in the synthesis and
organization of the extracellular matrix. Silanediol salicylate is reported to promote the growth
of collagen and elastin fibers, which can enhance skin elasticity and reduce the appearance of
fine lines and wrinkles.[2] It is also suggested to improve communication between
keratinocytes and fibroblasts.[2]
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Proposed Mechanism of Action of Silanediol Salicylate in Skin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://cosmileeurope.eu/inci/detail/14417/silanediol-salicylate/
https://www.specialchem.com/cosmetics/product/exsymol-d-s-b-c
https://biohope.com.cn/vancheerfile/files/profile/2017072115250482.pdf
https://pubs.sciepub.com/wjac/10/1/2/index.html
https://pubs.sciepub.com/wjac/10/1/2/index.html
https://www.benchchem.com/product/b12700885#silanediol-salicylate-chemical-structure-and-properties
https://www.benchchem.com/product/b12700885#silanediol-salicylate-chemical-structure-and-properties
https://www.benchchem.com/product/b12700885#silanediol-salicylate-chemical-structure-and-properties
https://www.benchchem.com/product/b12700885#silanediol-salicylate-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12700885?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12700885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

